Cas no 1806857-57-7 (3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-methanol)

• Product Name: 3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-methanol
• CAS No: 1806857-57-7
• MF: C₇H₅BrF₂N₂O₃
• MW: 283.027007818222
• CID: 4862392
• Update Time: 2025-10-23

3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-methanol

• Inchi： 1S/C7H5BrF2N2O3/c8-5-3(2-13)4(12(14)15)1-11-6(5)7(9)10/h1,7,13H,2H2
• InChI Key： OYGFRFBSRLLRGV-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(C=1CO)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.1
• Topological Polar Surface Area: 78.9

Additional information on 3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-methanol

Comprehensive Overview of 3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-methanol (CAS No. 1806857-57-7)

3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-methanol (CAS No. 1806857-57-7) is a highly specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative is characterized by its unique molecular structure, which includes a bromine atom, a difluoromethyl group, and a nitro substituent, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its potential applications in drug discovery, given its ability to serve as a building block for heterocyclic compounds.

The compound's CAS number 1806857-57-7 is a critical identifier for researchers and suppliers, ensuring accurate sourcing and regulatory compliance. In recent years, the demand for 3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-methanol has increased due to its relevance in developing small molecule inhibitors and biologically active compounds. Its structural features, such as the nitro group and difluoromethyl moiety, contribute to its reactivity and potential utility in medicinal chemistry.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-methanol?" The synthesis typically involves multi-step reactions, including halogenation, fluorination, and oxidation processes. Another common query is: "How does the difluoromethyl group enhance the compound's properties?" The answer lies in the group's ability to improve metabolic stability and bioavailability, making it valuable for drug design.

From an industrial perspective, CAS 1806857-57-7 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce this compound, aligning with global trends toward reducing environmental impact. Additionally, its potential role in crop protection chemicals has sparked interest in the agrochemical sector, where nitropyridine derivatives are known for their pesticidal properties.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing 3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-methanol. These methods ensure purity and confirm structural integrity, which are critical for its application in high-value research. The compound's solubility, stability, and reactivity profiles are also key considerations for laboratory use.

In summary, 3-Bromo-2-(difluoromethyl)-5-nitropyridine-4-methanol (CAS No. 1806857-57-7) represents a promising candidate for advancing pharmaceutical and agrochemical innovations. Its unique chemical properties and growing relevance in research underscore its importance in modern synthetic chemistry. As interest in tailored heterocycles continues to rise, this compound is poised to play a pivotal role in future scientific breakthroughs.